Cas no 1339699-06-7 (oxane-3-carbothioamide)
oxane-3-carbothioamide structure
Product Name:oxane-3-carbothioamide
CAS No:1339699-06-7
MF:C6H11NOS
MW:145.222640275955
CID:4589514
PubChem ID:63738216
Update Time:2024-03-01
oxane-3-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- oxane-3-carbothioamide
- 2H-Pyran-3-carbothioamide, tetrahydro-
-
- Inchi： 1S/C6H11NOS/c7-6(9)5-2-1-3-8-4-5/h5H,1-4H2,(H2,7,9)
- InChI Key： JBSKGZNFFRJFSB-UHFFFAOYSA-N
- SMILES： C1OCCCC1C(N)=S
Computed Properties
- Exact Mass: 145.05613515g/mol
- Monoisotopic Mass: 145.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 67.3Ų
oxane-3-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E590008-10mg |
Oxane-3-carbothioamide |
1339699-06-7 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E590008-50mg |
Oxane-3-carbothioamide |
1339699-06-7 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E590008-100mg |
Oxane-3-carbothioamide |
1339699-06-7 | 100mg |
$ 340.00 | 2022-06-05 | ||
| Chemenu | CM391922-500mg |
oxane-3-carbothioamide |
1339699-06-7 | 95%+ | 500mg |
$*** | 2023-03-31 | |
| Chemenu | CM391922-1g |
oxane-3-carbothioamide |
1339699-06-7 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM391922-5g |
oxane-3-carbothioamide |
1339699-06-7 | 95%+ | 5g |
$*** | 2023-03-31 | |
| Chemenu | CM391922-10g |
oxane-3-carbothioamide |
1339699-06-7 | 95%+ | 10g |
$*** | 2023-03-31 | |
| Enamine | EN300-112107-0.05g |
oxane-3-carbothioamide |
1339699-06-7 | 95% | 0.05g |
$205.0 | 2023-10-27 | |
| Enamine | EN300-112107-0.1g |
oxane-3-carbothioamide |
1339699-06-7 | 95% | 0.1g |
$306.0 | 2023-10-27 | |
| Enamine | EN300-112107-0.25g |
oxane-3-carbothioamide |
1339699-06-7 | 95% | 0.25g |
$438.0 | 2023-10-27 |
oxane-3-carbothioamide Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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